N~1~-(2,5-dimethylphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-phenylglycinamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(N-(4-fluorophenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C22H21FN2O3S/c1-16-8-9-17(2)21(14-16)24-22(26)15-25(19-6-4-3-5-7-19)29(27,28)20-12-10-18(23)11-13-20/h3-14H,15H2,1-2H3,(H,24,26)
• InChI Key: LHFHGYYUIPMBAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H21FN2O3S
• Molecular Weight: 412.5 g/mol

Description

N-1-(2,5-dimethylphenyl)-N2-[(4-fluorophenyl)sulfonyl]-N2-phenylglycinamide, commonly known as DFG-10, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of DFG-10 is not yet fully understood. However, studies have suggested that DFG-10 exerts its effects through the inhibition of various enzymes and signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. Additionally, DFG-10 has been shown to modulate the expression of various genes involved in cell growth and survival.
Biochemical and Physiological Effects
DFG-10 has been shown to have various biochemical and physiological effects. Studies have demonstrated that DFG-10 exhibits anti-inflammatory, anti-oxidant, and anti-tumor properties. Additionally, DFG-10 has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

DFG-10 has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it exhibits low toxicity. However, one limitation of DFG-10 is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for the study of DFG-10. One area of interest is the development of DFG-10-based therapies for the treatment of cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of DFG-10 and its effects on various signaling pathways and gene expression. Furthermore, the development of more soluble forms of DFG-10 could improve its potential for use in clinical settings.
In conclusion, DFG-10 is a promising chemical compound that has potential applications in the treatment of various diseases. Its anti-cancer, neuroprotective, and anti-inflammatory properties make it an attractive candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and its potential limitations.

Scientific Research Applications

DFG-10 has been studied extensively for its potential applications in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammation. Studies have shown that DFG-10 exhibits anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, DFG-10 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, DFG-10 has been studied for its potential use in the treatment of inflammatory bowel disease and rheumatoid arthritis.